Cas no 2092091-78-4 (1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one)

• Product Name: 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
• CAS No: 2092091-78-4
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 4772035
• Update Time: 2025-05-19

1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
• 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

• Inchi： 1S/C10H15N3O/c11-9-3-6-13(7-9)10(14)8-12-4-1-2-5-12/h1-2,4-5,9H,3,6-8,11H2
• InChI Key： BVKMTLHBBKUHCO-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC=C1)N1CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: -0.5
• Topological Polar Surface Area: 51.3

Additional information on 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one

Introduction to 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one (CAS No. 2092091-78-4)

The compound 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one (CAS No. 2092091-78-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This heterocyclic ketone exhibits a unique structural framework that combines two potent pharmacophoric units: a pyrrolidine and a pyrrole moiety, linked through an ethyl ketone bridge. Such a structural configuration has garnered considerable attention due to its potential to interact with biological targets in diverse ways, making it a promising candidate for further exploration in medicinal chemistry.

The pyrrolidine and pyrrole rings are both well-documented scaffolds in drug discovery, known for their ability to engage with various biological receptors and enzymes. The presence of an amine group on the pyrrolidine ring enhances the compound's solubility and reactivity, while the secondary amine functionality provides a site for further derivatization. This flexibility allows chemists to modify the molecule's properties, optimizing its pharmacokinetic and pharmacodynamic profiles. The ethyl ketone bridge serves as a connecting unit, facilitating the integration of the two heterocyclic systems into a single entity.

Recent studies have highlighted the importance of polyheterocyclic compounds in drug design, particularly those featuring combinations of pyrrolidine and pyrrole moieties. These structures have shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of this class have been investigated for their potential in treating neurological disorders, where precise modulation of neurotransmitter activity is crucial. The dual functionality of 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one makes it an intriguing candidate for such applications.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework efficiently. The synthetic approach not only highlights the versatility of modern organic chemistry but also underscores the importance of precision in molecular construction.

In terms of biological activity, preliminary studies suggest that 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one exhibits notable interactions with certain enzymes and receptors. For example, its structural motif has been found to mimic natural substrates or inhibitors of interest in therapeutic research. This has led to investigations into its potential as an enzyme inhibitor or modulator of signaling pathways relevant to diseases such as cancer or inflammation. The compound's ability to bind selectively to target proteins is a key factor in determining its therapeutic efficacy.

The pharmacological evaluation of this compound has been complemented by computational studies using molecular modeling techniques. These simulations have provided insights into the binding modes and affinity of 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one towards its intended biological targets. By predicting how the molecule interacts with proteins at an atomic level, researchers can refine its structure to improve binding affinity and reduce off-target effects. Such computational approaches are increasingly integral to modern drug discovery pipelines.

Furthermore, the compound's physicochemical properties have been thoroughly characterized to assess its suitability for drug development. Parameters such as solubility, stability, and metabolic degradation have been evaluated under various conditions. These assessments are crucial for determining whether the molecule can be formulated into a viable drug product that maintains efficacy during storage and administration. The results from these studies will guide decisions on further optimization and clinical translation.

The role of bioisosterism in medicinal chemistry has been instrumental in designing analogs of 1-(3-Aminopyrrolidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one with enhanced properties. By replacing certain functional groups or atoms with bioisosteres while maintaining overall molecular architecture, chemists can achieve improvements in pharmacokinetics or reduced toxicity without significantly altering biological activity. This strategy has been successfully applied in other drug classes and is being explored with this compound as well.

Future research directions may include exploring derivative libraries based on this core structure using combinatorial chemistry or high-throughput screening techniques. Such approaches can accelerate the identification of lead compounds with optimized properties for clinical development. Additionally, investigating the compound's mechanism of action will provide deeper insights into its therapeutic potential and help guide rational drug design efforts.

In conclusion, 1-(3-Aminopyrrolidin- 1 - yl ) - 2 - ( 1 H - py r r ol - 1 - yl ) e than - 1 - one ( CAS No . 209209 0 ) - 7 8 -4 stands as a testament to the innovative spirit of pharmaceutical chemistry . Its unique structural features , coupled with promising preclinical data , position it as a valuable asset in ongoing efforts to develop novel therapeutics . As research continues , further elucidation of its biological profile and synthetic pathways will undoubtedly expand its potential applications , contributing significantly to advancements in medicine . p >